Cas no 2229513-47-5 (3-(1-phenylcyclopentyl)morpholine)

• Product Name: 3-(1-phenylcyclopentyl)morpholine
• CAS No: 2229513-47-5
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6517530
• PubChem ID: 165671195
• Update Time: 2025-09-23

3-(1-phenylcyclopentyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenylcyclopentyl)morpholine
• EN300-1864201
• 2229513-47-5

• Inchi： 1S/C15H21NO/c1-2-6-13(7-3-1)15(8-4-5-9-15)14-12-17-11-10-16-14/h1-3,6-7,14,16H,4-5,8-12H2
• InChI Key： LNIXFIQROJKVOZ-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(1-phenylcyclopentyl)morpholine

Comprehensive Overview of 3-(1-phenylcyclopentyl)morpholine (CAS No. 2229513-47-5): Properties, Applications, and Research Insights

3-(1-phenylcyclopentyl)morpholine (CAS No. 2229513-47-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound combines a morpholine ring with a phenylcyclopentyl moiety, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₁₅H₂₁NO, and distinct stereochemistry contribute to its potential in modulating biological targets.

Researchers and industry professionals frequently search for "3-(1-phenylcyclopentyl)morpholine synthesis," "CAS 2229513-47-5 applications," and "morpholine derivatives in drug development," reflecting growing interest in its synthetic pathways and utility. The compound's stability under physiological conditions and its ability to interact with central nervous system receptors have positioned it as a candidate for neurological and metabolic disorder research. Recent studies highlight its role in optimizing pharmacokinetic properties, such as bioavailability and half-life, in preclinical models.

From an industrial perspective, 3-(1-phenylcyclopentyl)morpholine is valued for its scalability in multi-step synthesis. Innovations in green chemistry have enabled more sustainable production methods, addressing concerns about environmental impact—a hot topic among stakeholders. Analytical techniques like HPLC and NMR are critical for characterizing its purity, as impurities can affect downstream applications. The compound's compatibility with cross-coupling reactions further expands its utility in creating complex molecular architectures.

Emerging trends in "AI-driven drug discovery" and "fragment-based screening" have amplified the relevance of 3-(1-phenylcyclopentyl)morpholine as a building block for virtual libraries. Its structural motifs align with popular pharmacophores, making it a frequent subject of computational modeling studies. Additionally, patent filings related to "neuroprotective agents" and "allosteric modulators" often cite derivatives of this compound, underscoring its commercial potential.

Safety and regulatory compliance are paramount when handling CAS 2229513-47-5. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to maintain stability. Researchers are advised to consult SDS documentation and adhere to Good Laboratory Practices (GLP) to ensure reproducible results. The compound's non-hygroscopic nature simplifies handling compared to other morpholine analogs.

In summary, 3-(1-phenylcyclopentyl)morpholine represents a convergence of synthetic accessibility and biomedical relevance. Its adaptability to diverse research needs—from medicinal chemistry to materials science—ensures its continued prominence in scientific literature. Future directions may explore its enantioselective synthesis or hybrid derivatives to address unmet therapeutic challenges.